5-(2-Benzyloxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2-phenylmethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C18H15NO2/c20-18-11-10-15(12-19-18)16-8-4-5-9-17(16)21-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,19,20)
• InChI Key: KCGBCVRAZCSEMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CNC(=O)C=C3
• Molecular Formula: C18H15NO2
• DSSTOX Substance ID: DTXSID90683225
• Molecular Weight: 277.3 g/mol
• CAS RN: 1111109-98-8

Description

5-(2-Benzyloxyphenyl)-2-hydroxypyridine, 95% (5-BOPHP-95%) is a chemical compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 115-117°C and a molecular weight of 240.33 g/mol. 5-BOPHP-95% is an important building block for the synthesis of a variety of compounds, as well as a key component in many biochemical and physiological studies.

Scientific Research Applications

5-BOPHP-95% has been widely used in scientific research, especially in the fields of organic synthesis, drug discovery, and biochemistry. It has been used as a building block for the synthesis of a variety of compounds, such as pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of important intermediates for the synthesis of drugs and other compounds. In addition, 5-BOPHP-95% has been used in biochemical and physiological studies to study the mechanism of action of various drugs and compounds.

Mechanism of Action

The mechanism of action of 5-BOPHP-95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have a variety of effects on the body, depending on the concentration and duration of exposure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-BOPHP-95% vary depending on the concentration and duration of exposure. At low concentrations, it has been found to have a stimulating effect on the central nervous system, leading to increased alertness and concentration. At higher concentrations, it has been found to have an antidepressant-like effect, as well as to reduce anxiety and improve sleep quality. In addition, 5-BOPHP-95% has been found to have a neuroprotective effect, protecting neurons from damage caused by free radicals and other toxins.

Advantages and Limitations for Lab Experiments

5-BOPHP-95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be stored for long periods of time without degradation. In addition, it is relatively non-toxic and has low bioavailability, which makes it a safe and effective compound for use in laboratory experiments. However, there are some limitations to its use. It has a relatively low solubility in water, making it difficult to dissolve and use in aqueous solutions. In addition, it can be difficult to obtain in large quantities, as it is not widely available.

Future Directions

There are several potential future directions for research involving 5-BOPHP-95%. It could be used to study the mechanism of action of other drugs and compounds, as well as to develop new drugs or compounds with similar effects. In addition, it could be used to develop new treatments for neurological and psychiatric disorders, such as depression and anxiety. It could also be used to study the effects of acetylcholine on the brain, as well as to develop new treatments for Alzheimer's disease and other neurological disorders. Finally, it could be used to develop new compounds for use in organic synthesis and drug discovery.

Synthesis Methods

5-BOPHP-95% can be synthesized by the reaction of 2-benzyloxybenzaldehyde and 2-hydroxy-5-methylpyridine in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 80-90°C for 2-3 hours. After the reaction, the product is isolated by filtration, and then purified by recrystallization from ethanol or methanol.